Cas no 25167-62-8 (Docosahexaenoic acid)

• Product Name: Docosahexaenoic acid
• CAS No: 25167-62-8
• Molecular Formula: C₂₂H₃₂O₂
• Molecular Weight: 328.4883
• MDL: MFCD26940237
• CID: 279446
• PubChem ID: 6442063

Docosahexaenoic acid Properties

Names and Identifiers

• Docosa-2,4,6,8,10,12-hexaenoic acid
• DHE
• (4E,7E,10Z,13E,16E,19E)-docosa-4,7,10,13,16,19-hexaenoic acid
• Sulfobutylether-β-Cyclodextrin
• DHA
• DOCOSAHEXAENOIC ACID
• (14C)Docosahexaenoic acid
• docosahexaensaure
• AK126509
• AX8126737
• 1704702-50-0
• 93470-46-3
• A-cyclodextrin
• DVSZKTAMJJTWFG-SKCDLICFSA-N
• AKOS016013070
• (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoic acid
• Docosahexaenoicacid(DHA)
• (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoicacid
• DS-5233
• AKOS025310581
• Sulfobutyl ether-
• 25167-62-8
• F15169
• 958823-74-0

• MDL： MFCD26940237
• InChIKey： DVSZKTAMJJTWFG-SKCDLICFSA-N
• Inchi： 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h10-21H,2-9H2,1H3,(H,23,24)/b11-10+,13-12+,15-14+,17-16+,19-18+,21-20+
• SMILES： O([H])C(/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 328.240230259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 328.240230259g/mol
• Heavy Atom Count: 24
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 446.732°C at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids